Cas no 46273-39-6 (2-Quinolin-1-ium-1-ylacetic acid;chloride)

• Product Name: 2-Quinolin-1-ium-1-ylacetic acid;chloride
• CAS No: 46273-39-6
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 2626538
• PubChem ID: 12208786
• Update Time: 2025-04-21

2-Quinolin-1-ium-1-ylacetic acid;chloride Chemical and Physical Properties

Names and Identifiers

• SureCN770144; STOCK2S-26623; STK563877; CTK7J4976; AC1LR3J5; 1-Carboxymethyl-5-joduracil; (5-Iodo-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)-acetic acid; 5-iodouracil-1-ylacetic acid; Oprea1_378104; 1-carboxymethyl-5-iodouracil; BAS 03154764; (5-iodo-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)-acetic acid; 1-Carboxymethyl-chinolinium, Chlorid; (5-iodouracil-1-yl)acetic acid; 1-carboxymethyl-quinolinium, chloride;
• SCHEMBL9010947
• NSC54303
• NSC-54303
• 46273-39-6
• 2-Quinolin-1-ium-1-ylacetic acid;chloride

• Inchi： 1S/C11H9NO2.ClH/c13-11(14)8-12-7-3-5-9-4-1-2-6-10(9)12;/h1-7H,8H2;1H
• InChI Key： PEFQBNZAOIYGIL-UHFFFAOYSA-N
• SMILES： [Cl-].OC(C[N+]1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 223.04000
• Monoisotopic Mass: 223.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.2Ų

Experimental Properties

• PSA: 41.18000
• LogP: -1.78410